ethyl (1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetate

• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol
• IUPAC Name: ethyl 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)acetate
• InChI: InChI=1S/C16H13NO4/c1-2-21-13(18)9-17-15(19)11-7-3-5-10-6-4-8-12(14(10)11)16(17)20/h3-8H,2,9H2,1H3
• InChI Key: AIIBLBFSDDFKIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O

Description

Ethyl (1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetate is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mechanically-stirred mixture of 1,3-dioxo-1H-benz[de]isoquinoline-2(3H)-acetic acid (125.0 g, 0.49 mole), p-toluenesulfonic acid hydrate (9.3 g, 0.049 mole), anhydrous pure ethanol (226 g, 288 ml, 0.49 mole) and dry toluene (750 ml) was heated at reflux for 16 hr in a Soxhlet apparatus in which the thimble was filled with hydrated alkali-aluminium silicate (3 A Molecular Sieves). The title compound was crystallized from the reaction mixture after cooling to room temperature. The crystals were collected and a second crop of crystals were obtained from the mother liquors. Recrystallization of the two crops of crystals from ethyl acetate gave the title compound; mp 160°-162° C.; UV (MeOH) 232, 332 and 341 nm, ε=48,613, 13,470 and 12,920, respectively; IR (CHCl3) 1745, 1705 and 1665 cm-1 ; Anal. Calc'd.: C, 67.84%; H, 4.63%; N, 4.94%; Found: C, 67.89%; H, 4.60 %; N, 4.87%.